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Compound of Interest

Compound Name: 2,3,4,7-Tetramethyloctane

Cat. No.: B15455353

An In-depth Guide to the Molecular Properties of 2,3,4,7-Tetramethyloctane

This technical guide provides a detailed overview of the molecular formula and molecular
weight of the branched-chain alkane, 2,3,4,7-tetramethyloctane. The information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
analysis.

Molecular Composition and Weight

2,3,4,7-Tetramethyloctane is a saturated hydrocarbon with the molecular formula C12Hz26.[1][2]
Its molecular weight is derived from the sum of the atomic weights of its constituent atoms. The
atomic weight of carbon is approximately 12.011 u, and the atomic weight of hydrogen is
approximately 1.008 u.[3][4][5]

The molecular weight is calculated as follows:
(12 x 12.011) + (26 x 1.008) = 144.132 + 26.208 = 170.340 u

The following table summarizes the key quantitative data for 2,3,4,7-tetramethyloctane.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15455353?utm_src=pdf-interest
https://www.benchchem.com/product/b15455353?utm_src=pdf-body
https://www.benchchem.com/product/b15455353?utm_src=pdf-body
https://www.benchchem.com/product/b15455353?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_7-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_6_7-Tetramethyloctane
https://www.greenh2world.com/post/hydrogen-molecular-weight
https://www.quora.com/What-is-the-molecular-mass-of-hydrogen
https://pubchem.ncbi.nlm.nih.gov/element/Carbon
https://www.benchchem.com/product/b15455353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15455353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value
Molecular Formula Ci2H26
Molar Mass 170.34 g/mol
Number of Carbon Atoms 12

Number of Hydrogen Atoms 26

Experimental Protocols

The determination of the molecular formula and weight of a compound like 2,3,4,7-
tetramethyloctane typically involves the following standard analytical techniques:

e Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of
a compound. In a typical workflow, the sample is first ionized, and the resulting ions are
separated based on their mass-to-charge ratio. The peak with the highest mass-to-charge
ratio in the mass spectrum generally corresponds to the molecular ion, providing a direct

measurement of the molecular weight.

o Elemental Analysis: This method determines the percentage composition of each element in
a compound. For a hydrocarbon like 2,3,4,7-tetramethyloctane, combustion analysis is
commonly employed. A weighed sample of the compound is burned in an excess of oxygen,
and the resulting carbon dioxide and water are collected and weighed. From these masses,
the percentages of carbon and hydrogen in the original sample can be calculated, which in
turn allows for the determination of the empirical formula. The molecular formula can then be
deduced by comparing the empirical formula weight with the molecular weight determined by
mass spectrometry.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its molecular

properties.
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Relationship between Compound Name, Formula, and Molecular Weight

2,3,4,7-Tetramethyloctane

Determines

Atomic Weights
C: ~12.011
H: ~1.008

Molecular Formula
C12H26

Calculated from/Used in Calculation

Molecular Weight
~170.34

Click to download full resolution via product page

Compound Properties Flowchart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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